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Compound of Interest

Compound Name:
Benzamide, N-benzoyl-N-

(phenylmethyl)-

Cat. No.: B101800 Get Quote

A comprehensive analysis of the synthesis, predicted properties, and potential biological

activities of a novel tertiary benzamide.

Introduction
Benzamide, N-benzoyl-N-(phenylmethyl)-, a tertiary benzamide, represents an intriguing yet

underexplored molecule within the vast chemical space of benzamide derivatives. The

benzamide scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous drugs with diverse therapeutic applications, including anticancer, antimicrobial, and

antipsychotic agents.[1] The unique structural feature of Benzamide, N-benzoyl-N-
(phenylmethyl)- is the tertiary amide nitrogen, which is substituted with two benzoyl groups

and one phenylmethyl (benzyl) group. This substitution pattern is expected to impart specific

physicochemical properties, such as high lipophilicity and an absence of hydrogen bond

donating capability, which could lead to novel biological activities. This technical guide provides

a comprehensive review of the existing literature on closely related compounds to infer the

synthesis, properties, and potential therapeutic applications of Benzamide, N-benzoyl-N-
(phenylmethyl)-, with a particular focus on its potential as a tubulin polymerization inhibitor.

Predicted Physicochemical Properties
Due to the absence of direct experimental data for Benzamide, N-benzoyl-N-(phenylmethyl)-,
the physicochemical properties of the closely related analog, N-benzyl-N-phenylbenzamide,

are presented below to provide an estimation.
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Property Predicted Value Source

Molecular Weight 287.4 g/mol PubChem[2]

XLogP3-AA 4.4 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem[2]

Rotatable Bond Count 4 PubChem[2]

Exact Mass 287.131014166 Da PubChem[2]

Topological Polar Surface Area 20.3 Å² PubChem[2]

Complexity 336 PubChem[2]

Synthesis and Reaction Mechanisms
The synthesis of Benzamide, N-benzoyl-N-(phenylmethyl)- can be approached through the

N-acylation of a secondary amide, a common method for the formation of tertiary amides.

Proposed Synthetic Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nanobioletters.com [nanobioletters.com]

2. Benzanilide, N-benzyl- | C20H17NO | CID 209290 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Review of Benzamide, N-
benzoyl-N-(phenylmethyl)-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101800#benzamide-n-benzoyl-n-phenylmethyl-
review-of-existing-literature]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://www.benchchem.com/product/b101800?utm_src=pdf-body
https://www.benchchem.com/product/b101800?utm_src=pdf-custom-synthesis
https://nanobioletters.com/wp-content/uploads/2024/09/LIANBS141.033.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Benzanilide_-N-benzyl
https://www.benchchem.com/product/b101800#benzamide-n-benzoyl-n-phenylmethyl-review-of-existing-literature
https://www.benchchem.com/product/b101800#benzamide-n-benzoyl-n-phenylmethyl-review-of-existing-literature
https://www.benchchem.com/product/b101800#benzamide-n-benzoyl-n-phenylmethyl-review-of-existing-literature
https://www.benchchem.com/product/b101800#benzamide-n-benzoyl-n-phenylmethyl-review-of-existing-literature
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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